2-(2,5-dioxopyrrolidin-1-yl)-N-[4-[[4-[[2-(2,5-dioxopyrrolidin-1-yl)acetyl]amino]phenyl]methyl]phenyl]acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[4-[[4-[[2-(2,5-dioxopyrrolidin-1-yl)acetyl]amino]phenyl]methyl]phenyl]acetamide
• InChI: InChI=1S/C25H24N4O6/c30-20(14-28-22(32)9-10-23(28)33)26-18-5-1-16(2-6-18)13-17-3-7-19(8-4-17)27-21(31)15-29-24(34)11-12-25(29)35/h1-8H,9-15H2,(H,26,30)(H,27,31)
• InChI Key: YTJHCNKCBCDJOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC2=CC=C(C=C2)CC3=CC=C(C=C3)NC(=O)CN4C(=O)CCC4=O
• Molecular Formula: C25H24N4O6
• Molecular Weight: 476.5 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-[4-[[4-[[2-(2,5-dioxopyrrolidin-1-yl)acetyl]amino]phenyl]methyl]phenyl]acetamide is a useful research compound. Its molecular formula is C25H24N4O6 and its molecular weight is 476.489. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation of Derivatives

Several studies focus on synthesizing and evaluating the biological activity of compounds with similar structural features, such as pyrrolidine derivatives and acetamide groups, which are often explored for their potential as therapeutic agents.

• Anticancer and Antimicrobial Activities : Research on 5-oxopyrrolidine derivatives has shown promising anticancer and antimicrobial activities. For instance, derivatives bearing azole, diazole, and hydrazone moieties have demonstrated potent activity against A549 cells and selective antimicrobial activity against multidrug-resistant Staphylococcus aureus strains (Kairytė et al., 2022).

• Conformational Analysis in Drug Development : The use of conformational analysis in developing novel series of potent opioid kappa agonists suggests that understanding the spatial arrangement of molecules can significantly influence their biological activity and potential therapeutic applications (Costello et al., 1991).

• Synthesis of Novel Compounds : The synthesis of new compounds with potential biological activities is a significant area of research. For example, compounds with pyrazole-acetamide derivatives have been synthesized and characterized for their potential antioxidant activity, demonstrating the importance of novel synthetic routes in discovering new therapeutic agents (Chkirate et al., 2019).

Green Chemistry in Drug Design

A notable direction in scientific research involves the use of green chemistry principles for drug design and discovery. This approach aims to reduce environmental impact and improve sustainability in the development of new pharmaceuticals.

• Environmentally Friendly Syntheses : The development of environmentally friendly synthetic methods for potential analgesic and antipyretic compounds demonstrates the shift towards more sustainable practices in pharmaceutical research. This includes the synthesis of paracetamol analogues as potential analgesic and antipyretic agents, emphasizing the importance of green chemistry in modern drug discovery processes (Reddy et al., 2014).